4-methyl-3-{5-[(Z)-{3-[2-(morpholin-4-yl)-2-oxoethyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene}methyl]furan-2-yl}benzoic acid

• Molecular Formula: C22H20N2O7S
• Molecular Weight: 456.5 g/mol
• IUPAC Name: 4-methyl-3-[5-[(Z)-[3-(2-morpholin-4-yl-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C22H20N2O7S/c1-13-2-3-14(21(27)28)10-16(13)17-5-4-15(31-17)11-18-20(26)24(22(29)32-18)12-19(25)23-6-8-30-9-7-23/h2-5,10-11H,6-9,12H2,1H3,(H,27,28)/b18-11-
• InChI Key: UVRYZPWQSUEWDD-WQRHYEAKSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)C(=O)O)C2=CC=C(O2)/C=C\3/C(=O)N(C(=O)S3)CC(=O)N4CCOCC4
• SMILES: CC1=C(C=C(C=C1)C(=O)O)C2=CC=C(O2)C=C3C(=O)N(C(=O)S3)CC(=O)N4CCOCC4

Description

4-methyl-3-{5-[(Z)-{3-[2-(morpholin-4-yl)-2-oxoethyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene}methyl]furan-2-yl}benzoic acid is a chemical compound with potential applications in scientific research. This compound is also known by the name MFTB, and it is a thiazolidine-based ligand that has been shown to exhibit potent binding affinity towards certain proteins and enzymes.

Mechanism of Action

The mechanism of action of MFTB involves its binding to specific proteins and enzymes, which can lead to the inhibition or activation of their activity. MFTB has been shown to bind to the active site of certain enzymes, thereby preventing the substrate from binding and inhibiting the enzyme's activity. MFTB has also been shown to bind to certain proteins, thereby altering their conformation and activity.
Biochemical and Physiological Effects:
MFTB has been shown to exhibit various biochemical and physiological effects, depending on the proteins and enzymes it interacts with. For example, MFTB has been shown to inhibit the activity of certain kinases, which are involved in various cellular signaling pathways. MFTB has also been shown to inhibit the activity of certain proteases, which are involved in the breakdown of proteins.

Advantages and Limitations for Lab Experiments

One advantage of using MFTB in lab experiments is its potent binding affinity towards certain proteins and enzymes, which can lead to the development of new drugs and the investigation of protein and enzyme function. However, a limitation of using MFTB is its complex synthesis method, which can be time-consuming and require specialized equipment and expertise.

Future Directions

There are several future directions for research involving MFTB. One direction is the investigation of its binding affinity towards different proteins and enzymes, which can lead to the development of new drugs and the investigation of protein and enzyme function. Another direction is the investigation of the mechanism of action of MFTB, which can provide insights into its potential therapeutic applications. Finally, the synthesis of analogs of MFTB with improved binding affinity and selectivity towards specific proteins and enzymes can lead to the development of more effective drugs.

Synthesis Methods

The synthesis of MFTB involves a multi-step process that requires the use of various chemical reagents and techniques. The first step involves the reaction of 4-methyl-3-nitrobenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2,5-dimethylfuran-3-carbaldehyde to form the aldehyde derivative. The aldehyde is then reacted with morpholine-4-carboxylic acid to form the corresponding imine. This imine is then reduced to form the corresponding amine, which is then reacted with 2,4-thiazolidinedione to form MFTB.

Scientific Research Applications

MFTB has been shown to exhibit potent binding affinity towards certain proteins and enzymes, making it a potential candidate for scientific research applications. One such application is in the field of drug discovery, where MFTB can be used as a lead compound for the development of new drugs that target specific proteins and enzymes. MFTB has also been used in biochemical and physiological studies to investigate the mechanism of action of certain proteins and enzymes.